Etosalamide

• IUPAC Name: 2-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C11H15NO3/c1-2-14-7-8-15-10-6-4-3-5-9(10)11(12)13/h3-6H,2,7-8H2,1H3,(H2,12,13)
• InChI Key: XBNRCMFFZFCWMH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC=C1C(=O)N
• Molecular Formula: C11H15NO3
• DSSTOX Substance ID: DTXSID70934666
• Molecular Weight: 209.24 g/mol
• CAS RN: 15302-15-5

Description

Etosalamide, also known as Ethosalamide, is a compound with the chemical formula C11H15NO3 and a molecular weight of 209.24 g/mol . It is primarily known for its antipyretic and analgesic properties, meaning it can reduce fever and alleviate pain . Additionally, this compound exhibits anti-inflammatory activity and is used in research related to allergic diseases .

Scientific Research Applications

Etosalamide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: Studied for its effects on cellular processes and its potential as an anti-inflammatory agent.

Medicine: Investigated for its antipyretic, analgesic, and anti-inflammatory properties, making it a candidate for treating fever, pain, and inflammatory conditions.

Industry: Utilized in the development of pharmaceuticals and as a chemical intermediate in the synthesis of other compounds.

Safety and Hazards

Etosalamide is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

While specific future directions for Etosalamide are not available, the field of drug discovery and development is rapidly evolving. Techniques such as directed evolution are being used to rapidly select variants of biomolecules with properties that make them more suitable for specific applications. Additionally, controlled drug delivery systems are being developed to improve the efficacy and safety of drugs.

Mechanism of Action

Etosalamide exerts its effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins . Prostaglandins play a key role in mediating inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby alleviating inflammation, pain, and fever . The molecular targets include COX-1 and COX-2 enzymes, and the pathways involved are related to the arachidonic acid cascade .

Biochemical Analysis

Biochemical Properties

Etosalamide plays a significant role in biochemical reactions due to its anti-inflammatory and analgesic properties. It interacts with various enzymes, proteins, and other biomolecules. One of the primary interactions is with cyclooxygenase enzymes, which are involved in the inflammatory response. By inhibiting these enzymes, this compound reduces the production of prostaglandins, which are mediators of inflammation and pain . Additionally, this compound may interact with other proteins involved in the inflammatory pathway, further contributing to its anti-inflammatory effects.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can inhibit the activation of nuclear factor kappa B, a transcription factor that plays a crucial role in the inflammatory response . This inhibition leads to a decrease in the expression of pro-inflammatory genes. Furthermore, this compound affects cellular metabolism by altering the production of reactive oxygen species, which are involved in the inflammatory process.

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. This compound exerts its effects primarily through the inhibition of cyclooxygenase enzymes, which are responsible for the conversion of arachidonic acid to prostaglandins . By binding to the active site of these enzymes, this compound prevents the formation of prostaglandins, thereby reducing inflammation and pain. Additionally, this compound may modulate other signaling pathways involved in inflammation, such as the mitogen-activated protein kinase pathway, further contributing to its anti-inflammatory effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable under standard storage conditions, with minimal degradation observed over several months . Its long-term effects on cellular function can vary depending on the experimental conditions. For example, prolonged exposure to this compound may lead to adaptive changes in cellular signaling pathways, potentially altering its efficacy over time. Additionally, the stability of this compound in different solvents and at various temperatures can impact its effectiveness in laboratory experiments.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively reduces inflammation and pain without causing significant adverse effects . At higher doses, this compound may exhibit toxic effects, such as hepatotoxicity and gastrointestinal irritation. These adverse effects are likely due to the accumulation of this compound in tissues and its impact on cellular metabolism. Therefore, it is crucial to determine the optimal dosage of this compound to maximize its therapeutic benefits while minimizing potential toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to its anti-inflammatory and analgesic effects. It interacts with enzymes such as cytochrome P450, which are responsible for its metabolism and elimination from the body . The metabolic pathways of this compound also involve conjugation reactions, such as glucuronidation and sulfation, which enhance its solubility and facilitate its excretion. Additionally, this compound may affect metabolic flux by altering the levels of key metabolites involved in the inflammatory response.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. For instance, this compound can be transported across cell membranes by organic anion transporters, which facilitate its uptake into cells . Once inside the cells, this compound may bind to intracellular proteins, such as albumin, which can affect its distribution and localization. The accumulation of this compound in specific tissues, such as the liver and kidneys, can influence its therapeutic and toxic effects.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins involved in the inflammatory response . Additionally, this compound may be targeted to specific subcellular compartments, such as the endoplasmic reticulum and mitochondria, through post-translational modifications and targeting signals. These localizations can influence the efficacy and specificity of this compound’s actions within the cell.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Etosalamide involves the reaction of 2-ethoxyethanol with benzoyl chloride to form 2-ethoxyethoxybenzoyl chloride. This intermediate is then reacted with ammonia to yield this compound . The reaction conditions typically involve the use of an organic solvent such as dichloromethane and a base like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of catalysts to optimize yield and purity . The final product is purified through recrystallization or chromatography techniques to ensure high purity suitable for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

Etosalamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids under specific conditions.

Reduction: Reduction reactions can convert this compound to its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can replace the ethoxy group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and sodium ethoxide (NaOEt) are employed in substitution reactions.

Major Products

Oxidation: Carboxylic acids

Reduction: Amine derivatives

Substitution: Various substituted benzamides depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

Acetaminophen: Another antipyretic and analgesic agent with a similar mechanism of action but different chemical structure.

Ibuprofen: A nonsteroidal anti-inflammatory drug (NSAID) with similar anti-inflammatory and analgesic properties.

Aspirin: An NSAID that also inhibits COX enzymes but has additional antiplatelet effects.

Uniqueness

Etosalamide is unique in its specific chemical structure, which provides distinct pharmacokinetic properties and a different side effect profile compared to other similar compounds . Its combination of antipyretic, analgesic, and anti-inflammatory activities makes it a versatile compound for research and potential therapeutic applications .